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Compound of Interest

Compound Name:
2,3,4-Trihydroxybenzoic

acid;hydrate

Cat. No.: B8002909

Get Quote

Chemical Profile & Hazard Causality
2,3,4-Trihydroxybenzoic acid hydrate (CAS: 610-02-6), also known as pyrogallol-4-carboxylic

acid hydrate, is a polyhydroxy phenolic compound frequently utilized in laboratory research and

drug development. As an Application Scientist, understanding the molecular behavior of this

compound is critical for safe handling. The presence of three adjacent phenolic hydroxyl groups

renders the molecule a strong hydrogen-bond donor and acceptor. This structural feature is the

direct cause of its primary hazards: it readily interacts with the moisture in human mucous

membranes and skin, leading to acute irritation.

According to authoritative Safety Data Sheets (1), the compound is classified under Skin

Irritation (Category 2), Eye Irritation (Category 2A), and Specific Target Organ Toxicity - Single

Exposure (STOT SE 3) for respiratory irritation.
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Property / Parameter Value / Classification Operational Implication

CAS Number 610-02-6
Essential for accurate

hazardous waste manifesting.

Molecular Formula C7H6O5·xH2O

Hydrate water content affects

stoichiometric neutralization

and combustion energy.

Hazard Classes
Skin Irrit. 2, Eye Irrit. 2A, STOT

SE 3

Mandates localized exhaust

ventilation and specific PPE.

Incompatibilities
Strong oxidizing agents, strong

acids/bases

Must be strictly segregated in

chemical waste storage to

prevent exothermic reactions.

EPA Waste Guidelines 40 CFR Part 261

Requires formal tracking;

cannot be disposed of in

municipal drains.

Waste Segregation & Thermal Destruction Workflow
Improper disposal of polyhydroxybenzoic acids into municipal wastewater can cause severe

ecological disruption. In aquatic environments, these compounds undergo continuous

hydroxylation on the benzene ring, forming stable, toxic quinone intermediates that resist

standard microbial degradation.

To ensure complete molecular destruction, the preferred and legally compliant disposal method

is high-temperature chemical incineration (2).
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2,3,4-Trihydroxybenzoic Acid
Hydrate Waste
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Waste segregation and thermal destruction workflow for 2,3,4-Trihydroxybenzoic acid hydrate.
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Step-by-Step Disposal Methodology
This self-validating protocol ensures regulatory compliance and environmental safety:

Phase Segregation: Separate 2,3,4-Trihydroxybenzoic acid hydrate waste into solid and

liquid streams. Ensure no strong oxidizers are present in the waste container.

Solvent Integration: Dissolve or mix the material with a highly combustible organic solvent

(e.g., waste ethanol or methanol). Causality: The compound's high oxygen content and

hydrate water can inhibit sustained, clean combustion. A combustible solvent acts as a fuel

source, ensuring the mixture reaches the activation energy required for total thermal

breakdown.

Incineration Routing: Transfer the mixture to a licensed hazardous waste facility equipped

with a chemical incinerator.

Afterburner & Scrubber Validation: Ensure the facility utilizes an afterburner and a scrubber

system. Causality: The afterburner guarantees the complete cleavage of the aromatic ring,

preventing the emission of unburnt phenolic Volatile Organic Compounds (VOCs). The

scrubber chemically neutralizes acidic combustion byproducts (like

and trace organic acids) before atmospheric release.

Regulatory Manifesting: Label the container strictly in accordance with US EPA guidelines for

the Identification and Listing of Hazardous Waste, 40 CFR Part 261 (3).

Accidental Release & Spill Management Protocol
In the event of a laboratory spill, immediate containment is required to prevent aerosolization of

the irritating dust.

Area Isolation: Immediately evacuate non-essential personnel from the spill zone. Establish

a perimeter.

PPE Donning: Responders must wear a NIOSH-approved dust respirator, chemical-resistant

gloves, and tight-fitting safety goggles.
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Mechanical Containment: Do not use compressed air or dry sweeping, which disperses fine

particulates. Instead, gently sweep the dust into an airtight container using a soft brush, or

utilize a HEPA-filtered vacuum dedicated to chemical spills.

Surface Decontamination: Wash the affected surface with copious amounts of soap and

water. Causality: The amphiphilic nature of soap helps solubilize the phenolic compound,

lifting it from laboratory surfaces without generating hazardous fumes.

Wash Water Capture: Collect all decontamination wash water. Do not allow it to enter

environmental drains. Route it into the liquid hazardous waste stream for incineration.

Advanced Environmental Degradation Mechanics
For researchers managing large-scale operations, understanding the environmental fate of

2,3,4-Trihydroxybenzoic acid is crucial. If trace amounts enter wastewater, advanced oxidation

processes (AOPs) are required for degradation. Research demonstrates that catalytic systems

(such as

composites) utilize photogenerated holes (

) and hydroxyl radicals (

) to drive the continuous hydroxylation and eventual ring-opening of the benzene structure,
converting the toxic organic contaminant into harmless aliphatic acids and

(4). Standard municipal water treatment lacks these radical-based pathways, reinforcing the
absolute necessity of the incineration protocols detailed above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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